Cas no 42060-21-9 (4-(Diethylamino)butanoic Acid Hydrochloride)

• Product Name: 4-(Diethylamino)butanoic Acid Hydrochloride
• CAS No: 42060-21-9
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• CID: 1513301
• PubChem ID: 13795539
• Update Time: 2025-10-29

4-(Diethylamino)butanoic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(diethylamino)butanoic Acid
• AGN-PC-00NNS3
• AC1Q2Z1G
• 4-diethylamino-benzylamine
• CTK4I2893
• 4-Diaethylamino-buttersaeure, Hydrochlorid
• 4-diethylaminobutyric acid hydrochloride
• Ambcb4027199
• 4-diethylamino-butyric acid , hydrochloride
• SureCN1685491
• 4-(diethylamino)butyric acid hydrochloride
• (4-Aminomethylphenyl)diethylamine
• 4-Diaethylamino-benzylamin
• 4-diethylaminobenzylamine
• AGN-PC-00NNS3; AC1Q2Z1G; 4-diethylamino-benzylamine; CTK4I2893; 4-Diaethylamino-buttersaeure, Hydrochlorid; 4-diethylaminobutyric acid hydrochloride; Ambcb4027199; 4-diethylamino-butyric acid , hydrochloride; SureCN1685491; 4-(diethylamino)butyric acid hydrochloride; (4-Aminomethylphenyl)diethylamine; 4-Diaethylamino-benzylamin; 4-diethylaminobenzylamine;
• 42060-21-9
• SCHEMBL9078509
• ZRHAADCYUIHWGZ-UHFFFAOYSA-N
• A1-23126
• 4-(Diethylamino)butanoicacidhydrochloride
• 4-(diethylamino)butanoic acid;hydrochloride
• 4-diethylamino butyric acid hydrochloride
• AKOS037652260
• 4-(diethylamino) butyric acid hydrochloride
• AT41840
• 4-(Diethylamino)butanoic acid hydrochloride
• 4-(Diethylamino)butanoic Acid Hydrochloride

• Inchi： 1S/C8H17NO2.ClH/c1-3-9(4-2)7-5-6-8(10)11;/h3-7H2,1-2H3,(H,10,11);1H
• InChI Key： ZRHAADCYUIHWGZ-UHFFFAOYSA-N
• SMILES： Cl.OC(CCCN(CC)CC)=O

Computed Properties

• Exact Mass: 195.1026065g/mol
• Monoisotopic Mass: 195.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(Diethylamino)butanoic Acid Hydrochloride

4-(Diethylamino)butanoic Acid Hydrochloride: A Comprehensive Overview

4-(Diethylamino)butanoic Acid Hydrochloride, also known by its CAS registry number 42060-21-9, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with the molecular formula C₁₀H₂₁NO₂·HCl, is a hydrochloride salt of 4-(diethylamino)butanoic acid. Its structure consists of a butanoic acid backbone with a diethylamino group attached to the fourth carbon atom, forming a secondary amine. The hydrochloride salt is commonly used in pharmaceutical applications due to its enhanced solubility and stability compared to the free base form.

The synthesis of 4-(Diethylamino)butanoic Acid Hydrochloride typically involves the reaction of 4-(diethylamino)butanoic acid with hydrochloric acid. This process ensures the formation of the hydrochloride salt, which is more stable and easier to handle in various chemical and biological assays. Recent studies have explored innovative synthetic routes, including microwave-assisted synthesis and enzymatic catalysis, to improve yield and reduce production costs. These advancements highlight the compound's versatility and potential for large-scale industrial applications.

One of the most notable applications of 4-(Diethylamino)butanoic Acid Hydrochloride is in drug development. The compound serves as a building block for various bioactive molecules, including antibiotics, antiviral agents, and neuroprotective drugs. For instance, researchers have utilized this compound as a precursor for peptide-based drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The diethylamino group imparts unique pharmacokinetic properties, enhancing the compound's ability to cross biological membranes and interact with cellular targets.

Recent research has also focused on the role of 4-(Diethylamino)butanoic Acid Hydrochloride in bioconjugation chemistry. By modifying the compound with reactive groups such as alkyne or azide moieties, scientists have developed novel bioconjugates for targeted drug delivery systems. These systems leverage the compound's ability to act as a linker between therapeutic agents and targeting ligands, improving drug specificity and reducing off-target effects.

In addition to its pharmacological applications, 4-(Diethylamino)butanoic Acid Hydrochloride has found utility in materials science. The compound has been employed as a monomer in polymer synthesis, contributing to the development of stimuli-responsive polymers that can respond to environmental changes such as temperature or pH levels. These polymers have potential applications in sensors, drug delivery systems, and smart textiles.

From an analytical standpoint, 4-(Diethylamino)butanoic Acid Hydrochloride has been extensively studied using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided insights into the compound's conformational flexibility and hydrogen bonding capabilities, which are critical for understanding its behavior in different chemical environments.

The safety profile of 4-(Diethylamino)butanoic Acid Hydrochloride has also been evaluated in recent toxicity studies. Results indicate that the compound exhibits low toxicity at therapeutic concentrations, making it suitable for use in pharmaceutical formulations. However, further long-term studies are required to fully assess its safety profile across different species and exposure routes.

In conclusion, 4-(Diethylamino)butanoic Acid Hydrochloride (CAS No. 42060-21-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool in modern research and development efforts.